8-[(1-phenyl-3-pyridin-4-yl-1H-pyrazol-4-yl)methyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-[(1-phenyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C23H25N5O/c29-21-14-23(17-25-21)8-12-27(13-9-23)15-19-16-28(20-4-2-1-3-5-20)26-22(19)18-6-10-24-11-7-18/h1-7,10-11,16H,8-9,12-15,17H2,(H,25,29)
• InChI Key: QYKIHZCDHCCRKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC(=O)NC2)CC3=CN(N=C3C4=CC=NC=C4)C5=CC=CC=C5
• Molecular Formula: C23H25N5O
• Molecular Weight: 387.5 g/mol

Description

The compound contains several functional groups including a phenyl group, a pyridinyl group, a pyrazolyl group, and a diazaspirodecanone group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the phenyl group could be introduced through a Friedel-Crafts alkylation, while the pyridinyl and pyrazolyl groups could be formed through condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The presence of nitrogen in the pyridinyl and pyrazolyl rings would likely result in these rings having aromatic character.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the pyridinyl and pyrazolyl rings could participate in electrophilic substitution reactions, while the diazaspirodecanone group could undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the pyridinyl and pyrazolyl rings could increase its lipophilicity, potentially improving its ability to cross cell membranes.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. The presence of multiple functional groups could allow it to interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Additionally, modifications could be made to its structure in an effort to optimize its activity.